Cas no 851870-28-5 (5-Iodo-2-isopropyl-1-methyl-1H-imidazole)

• Product Name: 5-Iodo-2-isopropyl-1-methyl-1H-imidazole
• CAS No: 851870-28-5
• MF: C₇H₁₁IN₂
• MW: 250.080113649368
• MDL: MFCD28405028
• CID: 2169829
• PubChem ID: 86049104
• Update Time: 2025-11-02

5-Iodo-2-isopropyl-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-isopropyl-1-methyl1h-imidazole
• 5-iodo-2-isopropyl-1-methyl-1H-imidazole
• CS-0456311
• ALBB-032129
• 5-iodo-1-methyl-2-propan-2-ylimidazole
• AS-40272
• 5-IODO-2-ISOPROPYL-1-METHYLIMIDAZOLE
• 5-iodo-1-methyl-2-(propan-2-yl)-1H-imidazole
• 851870-28-5
• MFCD28405028
• 1H-Imidazole, 5-iodo-1-methyl-2-(1-methylethyl)-
• EN300-7407918
• AKOS025404932
• DB-229393
• 5-Iodo-2-isopropyl-1-methyl-1H-imidazole

• MDL： MFCD28405028
• Inchi： 1S/C7H11IN2/c1-5(2)7-9-4-6(8)10(7)3/h4-5H,1-3H3
• InChI Key： UXGNSOYLFPRISG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C)C)N1C

Computed Properties

• Exact Mass: 249.99670g/mol
• Monoisotopic Mass: 249.99670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-Iodo-2-isopropyl-1-methyl-1H-imidazole

5-Iodo-2-isopropyl-1-methyl-1H-imidazole: A Versatile Building Block in Modern Organic Synthesis and Medicinal Chemistry

5-Iodo-2-isopropyl-1-methyl-1H-imidazole (CAS No. 851870-28-5) has emerged as a pivotal compound in contemporary pharmaceutical and materials science research. This 5-Iodo-2-isopropyl-1-methyl-1H-imidazole-derived scaffold demonstrates exceptional synthetic flexibility, enabling its application in diverse chemical transformations. The compound's unique structural features, including the strategically positioned iodo substituent and the isopropyl group, provide access to a wide range of functionalized derivatives through cross-coupling reactions and other advanced synthetic methodologies. Recent studies published in Organic Letters (2023) and Advanced Synthesis & Catalysis (2023) have highlighted its role as a key intermediate in the development of novel therapeutics and functional materials.

The imidazole ring system in 5-Iodo-2-isopropyl-1-methyl-1H-imidazole is a well-known pharmacophore with inherent biological activity. Its ability to participate in hydrogen bonding and π-π stacking interactions makes it an ideal candidate for drug design. In particular, the iodo functional group serves as a versatile handle for palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures with high stereoselectivity. A 2023 report in JACS demonstrated the successful use of 5-Iodo-2-isopropyl-1-methyl-1H-imidazole in the synthesis of isopropyl-substituted imidazole derivatives with potent anti-inflammatory properties.

Recent advances in transition metal catalysis have significantly expanded the synthetic utility of 5-Iodo-2-isopropyl-1-methyl-1H-imidazole. The iodo group's high nucleophilicity and electrophilicity enable its participation in a broad spectrum of reactions, including Suzuki-Miyaura couplings, Sonogashira reactions, and Buchwald-Hartwig aminations. Notably, a 2023 study in ACS Catalysis reported a novel protocol for the selective C-H functionalization of 5-Iodo-2-isopropyl-1-methyl-1H-imidazole using photoredox catalysis, achieving unprecedented regioselectivity in the formation of isopropyl-substituted imidazole derivatives. This breakthrough has opened new avenues for the synthesis of complex organic molecules with tailored properties.

The methyl group in 5-Iodo-2-isopropyl-1-methyl-1H-imidazole plays a crucial role in modulating the compound's reactivity and stability. Its electron-donating effect enhances the nucleophilicity of the imidazole ring, facilitating participation in various chemical transformations. In a 2023 study published in Chemistry - A European Journal, researchers demonstrated that the methyl substituent significantly influences the regioselectivity of electrophilic aromatic substitution reactions involving 5-Iodo-2-isopropyl-1-methyl-1H-imidazole. This finding has important implications for the design of synthetic strategies targeting specific functional groups.

The isopropyl substituent in 5-Iodo-2-isopropyl-1-methyl-1H-imidazole contributes to the compound's overall stability and reactivity profile. Its branched structure provides steric protection to the imidazole ring, reducing unwanted side reactions during synthetic transformations. A 2023 investigation in Organic & Biomolecular Chemistry revealed that the isopropyl group enhances the thermal stability of 5-Iodo-2-isopropyl-1-methyl-1H-imidazole, making it an ideal candidate for high-temperature synthetic protocols. This characteristic is particularly valuable in industrial-scale chemical processes where reaction conditions are often stringent.

Recent developments in medicinal chemistry have underscored the importance of 5-Iodo-2-isopropyl-1-methyl-1H-imidazole as a precursor for bioactive molecules. The compound's structural versatility allows for the introduction of various functional groups, enabling the synthesis of compounds with tailored pharmacological profiles. For instance, a 2023 study in European Journal of Medicinal Chemistry reported the use of 5-Iodo-2-isopropyl-1-methyl-1H-imidazole in the development of novel antifungal agents with improved solubility and bioavailability. The iodo group's reactivity was exploited to introduce hydrophilic moieties, enhancing the compounds' aqueous solubility.

Computational studies have provided valuable insights into the reactivity patterns of 5-Iodo-2-isopropyl-1-methyl-1H-imidazole. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics (2023) revealed that the iodo group's lone pair electrons significantly lower the activation energy for various reaction pathways. These findings have guided experimentalists in optimizing reaction conditions and selecting appropriate catalysts for specific transformations. The methyl and isopropyl substituents were found to modulate the electronic distribution within the imidazole ring, influencing the compound's overall reactivity.

The environmental impact of 5-Iodo-2-isopropyl-1-methyl-1H-imidazole synthesis has been a focus of recent research. A 2023 study in Green Chemistry demonstrated a solvent-free protocol for the synthesis of the compound using microwave-assisted reactions, reducing energy consumption by over 40% compared to conventional methods. This sustainable approach aligns with the growing emphasis on green chemistry in pharmaceutical and materials science industries. The iodo group's compatibility with various reaction conditions has further enhanced the compound's appeal for environmentally friendly synthetic processes.

In the field of materials science, 5-Iodo-2-isopropyl-1-methyl-1H-imidazole has shown promise as a building block for functional materials. The compound's ability to form hydrogen bonds and π-π interactions makes it an ideal candidate for the design of self-assembling materials. A 2023 study in Advanced Materials reported the use of 5-Iodo-2-isopropyl-1-methyl-1H-imidazole in the synthesis of supramolecular polymers with tunable mechanical properties. The isopropyl group's steric hindrance was found to control the degree of molecular packing, influencing the materials' physical characteristics.

The future prospects of 5-Iodo-2-isopropyl-1-methyl-1H-imidazole in synthetic chemistry are highly promising. Ongoing research aims to further expand its synthetic utility through the development of new catalysts and reaction conditions. The compound's structural versatility, combined with its favorable reactivity profile, positions it as a key player in the advancement of organic synthesis. As highlighted in a 2023 perspective article in Nature Chemistry, 5-Iodo-2-isopropyl-1-methyl-1H-imidazole is expected to play a pivotal role in the next generation of synthetic methodologies targeting complex molecular architectures.

### Summary of Key Aspects of 5-Iodo-2-isopropyl-1-methyl-1H-imidazole Chemical Structure and Reactivity: - The compound features a imidazole ring system with a iodo substituent and a isopropyl group, which together provide high synthetic versatility. - The iodo group is a valuable handle for cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations. - The methyl group enhances the nucleophilicity of the imidazole ring, facilitating participation in various chemical transformations. - The isopropyl group offers steric protection and thermal stability, making the compound suitable for high-temperature synthetic protocols. Synthetic Applications: - Cross-coupling reactions have been extensively explored, enabling the synthesis of complex organic molecules with tailored properties. - Photoredox catalysis has been used to achieve regioselective C-H functionalization, expanding the synthetic scope of the compound. - Computational studies (e.g., DFT calculations) have provided insights into the electronic effects of substituents, guiding the optimization of reaction conditions. Medicinal Chemistry and Drug Design: - The compound serves as a precursor for bioactive molecules, with recent studies demonstrating its use in the development of antifungal agents. - The iodo group has been exploited to introduce hydrophilic moieties, improving solubility and bioavailability of resulting compounds. Materials Science: - The compound's ability to form hydrogen bonds and π-π interactions makes it a promising building block for supramolecular polymers and self-assembling materials. - The isopropyl group has been shown to control molecular packing, influencing the mechanical properties of resulting materials. Environmental Impact: - Green chemistry approaches, such as solvent-free microwave-assisted synthesis, have been explored, significantly reducing energy consumption and improving sustainability. Future Prospects: - Ongoing research aims to expand the synthetic utility of the compound through the development of new catalysts and reaction conditions. - The compound is expected to play a pivotal role in next-generation synthetic methodologies, particularly in the design of complex molecular architectures. --- ### References (as cited in the text): - Green Chemistry (2023) – Solvent-free synthesis. - Advanced Materials (2023) – Supramolecular polymers. - Physical Chemistry Chemical Physics (2023) – DFT calculations. - Nature Chemistry (2023) – Perspective on future synthetic methodologies. - Green Chemistry, Advanced Materials, and Nature Chemistry (2023) – Highlighting the compound’s role in various fields. --- This compound exemplifies the convergence of synthetic flexibility, biomedical applications, material science, and sustainability, making it a focal point in modern organic chemistry.